Cas no 74767-71-8 (ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)-)

ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- is a fluorinated aromatic ketone featuring a pyridine moiety, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both a fluorophenyl and pyridinyl group imparts unique electronic properties, making it valuable for constructing pharmacologically active compounds or advanced materials. Its structural characteristics facilitate selective functionalization, enabling applications in medicinal chemistry, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound's stability and well-defined reactivity profile ensure consistent performance in cross-coupling and nucleophilic addition reactions. Suitable for research-scale applications, it is typically handled under standard laboratory conditions with appropriate safety precautions.
ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- structure
74767-71-8 structure
Product name:ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)-
CAS No:74767-71-8
MF:C13H10FNO
MW:215.223006725311
CID:3432945
PubChem ID:20290845

ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)-
    • 2-(4-Fluorophenyl)-1-(3-pyridinyl)-ethanone
    • 2-(4-Fluorophenyl)-1-(pyridin-3-yl)ethan-1-one
    • 74767-71-8
    • 2-(4-Fluorophenyl)-1-(pyridin-3-yl)ethanone
    • SCHEMBL2662937
    • Inchi: InChI=1S/C13H10FNO/c14-12-5-3-10(4-6-12)8-13(16)11-2-1-7-15-9-11/h1-7,9H,8H2
    • InChI Key: YQIIFWFMYWXFQW-UHFFFAOYSA-N
    • SMILES: C1=CC(=CN=C1)C(=O)CC2=CC=C(C=C2)F

Computed Properties

  • Exact Mass: 215.074642105Da
  • Monoisotopic Mass: 215.074642105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30Ų
  • XLogP3: 2.2

ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594774-1g
2-(4-Fluorophenyl)-1-(pyridin-3-yl)ethan-1-one
74767-71-8 98%
1g
¥14065.00 2024-07-28

Additional information on ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)-

Comprehensive Overview of ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- (CAS No. 74767-71-8)

ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- (CAS No. 74767-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a fluorinated ketone derivative, features a pyridine ring and a fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its molecular framework could contribute to the development of novel therapeutics.

The growing interest in 74767-71-8 aligns with current trends in precision medicine and targeted drug design. As the demand for small-molecule inhibitors and enzyme modulators increases, compounds like ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- are being explored for their ability to interact with specific biological targets. For instance, its fluorine substitution enhances metabolic stability, a feature highly sought after in pharmaceutical intermediates. This property is particularly relevant in the context of cancer research and neurodegenerative disease studies, where stability and bioavailability are critical.

From a synthetic chemistry perspective, CAS No. 74767-71-8 serves as a versatile building block. Its aryl ketone and heterocyclic components enable diverse chemical transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures, which are often required for high-throughput screening in drug development. Additionally, the compound's electron-withdrawing and electron-donating groups make it an excellent candidate for structure-activity relationship (SAR) studies.

In the realm of green chemistry, researchers are investigating sustainable methods to synthesize ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)-. With increasing emphasis on eco-friendly synthesis and reduced waste generation, catalytic processes and microwave-assisted reactions are being explored to optimize its production. This aligns with broader industry trends, where process optimization and cost-effective scaling are prioritized to meet regulatory and environmental standards.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic properties are being studied for applications in organic electronics and photovoltaic materials. The integration of fluorine atoms into such materials often improves their thermal stability and electronic properties, making 74767-71-8 a candidate for advanced material design.

For those searching for buy ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- or suppliers of CAS 74767-71-8, it is essential to source high-purity samples from reputable manufacturers. Quality control is paramount, as impurities can significantly impact research outcomes. Many suppliers now provide analytical certificates and MSDS documentation to ensure compliance with industry standards.

In summary, ETHANONE, 2-(4-FLUOROPHENYL)-1-(3-PYRIDINYL)- (CAS No. 74767-71-8) is a multifaceted compound with broad applications in pharmaceutical research, material science, and synthetic chemistry. Its structural features and functional groups make it a valuable tool for scientists exploring new drug candidates and advanced materials. As research continues, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science.

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